molecular formula C19H18N2O4 B4555983 N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide

Cat. No.: B4555983
M. Wt: 338.4 g/mol
InChI Key: JSGGRQMZXAWAMH-UHFFFAOYSA-N
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Description

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 338.12665706 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photocatalytic Degradation

One of the notable applications is in the field of environmental science, where derivatives of the compound, such as propyzamide, have been studied for their photocatalytic degradation. The research focused on the photodecomposition of propyzamide using titanium dioxide-loaded adsorbent supports as photocatalysts, highlighting the importance of adsorbent materials in enhancing the rate of mineralization and reducing the concentration of solution-phase intermediates, thereby suggesting a potential application in environmental cleanup and pollution management (Torimoto et al., 1996).

Medicinal Chemistry and Drug Design

In medicinal chemistry, derivatives of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide have been explored for their potential in creating new pharmacological agents. For instance, studies on compounds like 18F-ISO-1, which is related in structure, have been conducted to evaluate their suitability as cellular proliferative markers in tumors, offering insights into the proliferative status of solid tumors. This research underscores the compound's significance in developing diagnostic tools for cancer and potentially guiding therapeutic decisions (Dehdashti et al., 2013).

Material Science

In material science, derivatives have been synthesized and characterized for their potential applications in creating novel polyimides with desirable properties such as solubility in organic solvents and thermal stability. These materials could be significant in developing new polymers with specific applications in electronics, coatings, and aerospace industries (Butt et al., 2005).

Neurotoxicity Studies

Research has also been conducted on the neurotoxic effects of related compounds, such as DEET (N,N-Diethyl-3-methylbenzamide), highlighting the importance of understanding the potential impact of these chemicals on non-target organisms. This research contributes to the broader understanding of the ecological and health implications of widespread chemical use (Corbel et al., 2009).

Properties

IUPAC Name

N-(2-methyl-1,3-dioxoisoindol-4-yl)-4-propoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O4/c1-3-11-25-13-9-7-12(8-10-13)17(22)20-15-6-4-5-14-16(15)19(24)21(2)18(14)23/h4-10H,3,11H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSGGRQMZXAWAMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC3=C2C(=O)N(C3=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide
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N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide
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N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide
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N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide
Reactant of Route 5
N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide
Reactant of Route 6
Reactant of Route 6
N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.